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Compound of Interest

Compound Name: 3-Bromo-5-fluoropyridine

Cat. No.: B183902 Get Quote

For researchers and professionals in drug development, the meticulous management and

disposal of chemical reagents like 3-Bromo-5-fluoropyridine are fundamental to ensuring a

safe laboratory environment and adhering to environmental regulations. This guide provides a

comprehensive, step-by-step procedure for the proper disposal of 3-Bromo-5-fluoropyridine,

emphasizing safety and regulatory compliance.

Immediate Safety and Handling Protocols
Before initiating any disposal process, it is imperative to recognize the potential hazards

associated with 3-Bromo-5-fluoropyridine. This compound is harmful if swallowed, causes

skin irritation, and can result in serious eye damage.[1] It may also cause respiratory irritation.

[1] Therefore, strict adherence to safety precautions is non-negotiable.

Personal Protective Equipment (PPE): The following PPE must be worn at all times when

handling 3-Bromo-5-fluoropyridine:

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.[1]

Hand Protection: Use chemical-resistant gloves, such as nitrile rubber. Always inspect gloves

for integrity before use and dispose of them correctly after handling the chemical.

Body Protection: A laboratory coat is required. Additional protective clothing may be

necessary to prevent skin contact.
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Respiratory Protection: All handling of 3-Bromo-5-fluoropyridine should be conducted in a

well-ventilated area, preferably within a certified chemical fume hood, to minimize the

inhalation of dust or vapors.[1][2]

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of 3-Bromo-5-
fluoropyridine is essential for its safe handling and disposal.

Property Value

CAS Number 407-20-5[1]

Molecular Formula C5H3BrFN[1]

Molecular Weight 175.99 g/mol

Appearance Solid

Melting Point 24-28 °C

Flash Point 64 °C (147.2 °F)

Hazards

Harmful if swallowed, Causes skin irritation,

Causes serious eye damage, May cause

respiratory irritation[1]

Step-by-Step Disposal Procedure
The proper disposal of 3-Bromo-5-fluoropyridine is a critical final step in its lifecycle.

Contaminated materials and the chemical itself must be treated as hazardous waste.

1. Waste Segregation and Collection:

Waste Stream Identification: 3-Bromo-5-fluoropyridine is a halogenated organic compound

and must be collected in a designated waste container for halogenated organic waste.

Incompatible Materials: Avoid mixing this waste with strong oxidizing agents or strong acids

to prevent potentially hazardous reactions.
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2. Container Management:

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name: "3-Bromo-5-fluoropyridine". The approximate quantity of waste should

also be indicated.

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from

sources of ignition.[1] The storage area should be designated for hazardous waste.

3. Final Disposal:

Regulatory Compliance: The disposal of 3-Bromo-5-fluoropyridine must be carried out in

accordance with all applicable federal, state, and local regulations.

Approved Waste Disposal Facility: The final step is the disposal of the contents and the

container at an approved waste disposal plant.[1][2] This should be handled by a licensed

hazardous waste management company.

Disposal Workflow
The following diagram outlines the logical flow for the proper disposal of 3-Bromo-5-
fluoropyridine.
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Caption: Workflow for the safe disposal of 3-Bromo-5-fluoropyridine.
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By adhering to these detailed procedures, laboratory personnel can ensure the safe and

environmentally responsible disposal of 3-Bromo-5-fluoropyridine, thereby fostering a culture

of safety and regulatory compliance within their research and development activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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